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For researchers, scientists, and drug development professionals, understanding the
compatibility of materials with various chemicals is paramount to ensuring the integrity and
safety of experiments and processes. Ethylene Propylene Diene Monomer (EPDM), a synthetic
rubber, is widely used for seals, gaskets, and tubing due to its excellent resistance to a range
of substances. This guide provides a detailed comparison of EPDM's compatibility with various
industrial fluids, supported by experimental data and standardized testing protocols.

EPDM Chemical Compatibility: A Comparative
Overview

EPDM generally exhibits excellent resistance to polar fluids, such as water, steam, acids, and
bases, but shows poor compatibility with non-polar substances like oils, gasoline, and
hydrocarbon solvents.[1][2][3] The following tables summarize the compatibility of EPDM with a
range of common industrial fluids. The qualitative ratings are based on industry standards and
published data, while the quantitative data represents the percentage change in key physical
properties after immersion, as per standardized testing methods.
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Table 1: EPDM Compatibility with Acids and Bases
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Table 2: EPDM Compatibility with Solvents
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Table 3: EPDM Compatibility with Oils and Hydrocarbons
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Experimental Workflow for EPDM Compatibility
Validation

To ensure accurate and reproducible results when testing the compatibility of EPDM with
industrial fluids, a standardized experimental workflow is crucial. The following diagram

illustrates the key steps involved, based on internationally recognized standards such as ASTM
D471 and ISO 1817.
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Fig 1. EPDM Compatibility Validation Workflow

Detailed Experimental Protocol
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This protocol outlines the standardized procedure for determining the effect of industrial fluids
on EPDM rubber, based on ASTM D471 and ISO 1817.[11][12]

1. Test Specimen Preparation

e Prepare standard test specimens of vulcanized EPDM rubber. The typical dimensions are 25
mm x 50 mm x 2.0 £ 0.1 mm.[11]

o For finished articles, if the thickness is less than 2.0 mm, use the original thickness. If it is
greater, reduce it to 2.0 £ 0.1 mm.

e Ensure all specimens are clean and free from any surface contaminants.

2. Initial Property Measurement

e Mass: Weigh each specimen to the nearest milligram.

e Volume: Determine the initial volume of each specimen using the water displacement
method.

» Dimensions: Measure the length, width, and thickness of each specimen.

e Hardness: Measure the Shore A durometer hardness at several points on the specimen
surface.

o Tensile Properties: Determine the tensile strength and ultimate elongation of a set of control
specimens according to ASTM D412.

3. Immersion Procedure

o Select the industrial fluid for testing. For comparative and service-related tests, it is
recommended to use the actual service liquid.[11]

e Place the test specimens in a suitable glass container. The volume of the liquid should be at
least 15 times the total volume of the specimens.[11]

o Ensure the specimens are fully immersed and separated from each other.
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Seal the container to prevent evaporation of the test fluid.

Place the container in a temperature-controlled oven or bath set to the desired test
temperature. Common test temperatures are 23°C, 70°C, and 100°C.

The standard immersion periods are typically 24, 70, or 168 hours.[12]
. Post-Immersion Property Measurement
After the specified immersion period, remove the specimens from the fluid.

For volatile liquids, quickly wipe the specimens with a clean, dry cloth and immediately
proceed to measure mass and volume.

For non-volatile liquids, the specimens can be cooled to room temperature before
measurement.

Mass: Reweigh the specimens.

Volume: Redetermine the volume by water displacement.
Dimensions: Remeasure the dimensions.

Hardness: Remeasure the Shore A hardness.

Tensile Properties: After the specimens have been thoroughly dried and conditioned, perform
tensile testing to determine the final tensile strength and elongation.

. Calculation of Property Changes
Calculate the percentage change in each property using the following formulas:
o Percent Change in Mass (%) = [ (Final Mass - Initial Mass) / Initial Mass ] x 100

o Percent Change in Volume (Volume Swell, %) = [ (Final Volume - Initial Volume) / Initial
Volume ] x 100
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o Percent Change in Tensile Strength (%) = [ (Final Tensile Strength - Initial Tensile
Strength) / Initial Tensile Strength ] x 100

o Percent Change in Elongation (%) = [ (Final Elongation - Initial Elongation) / Initial
Elongation ] x 100

o Change in Hardness (Points) = Final Hardness - Initial Hardness

By following this comprehensive guide, researchers, scientists, and drug development
professionals can make informed decisions about the suitability of EPDM for their specific
applications, ensuring the reliability and longevity of their equipment and the integrity of their
work. It is always recommended to conduct specific tests under the actual service conditions
for critical applications.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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